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For Researchers, Scientists, and Drug Development Professionals

Introduction
RC-3095 TFA is a potent and selective antagonist of the bombesin/gastrin-releasing peptide

receptor (GRPR), also known as BB2.[1][2][3][4] GRPR is a G protein-coupled receptor that is

overexpressed in various cancer cell lines, including prostate, breast, pancreatic, and lung

cancer.[5][6][7][8][9] The binding of its ligand, gastrin-releasing peptide (GRP), to GRPR

activates downstream signaling pathways that promote cell proliferation, migration, and

survival.[6][10][11] As an antagonist, RC-3095 TFA competitively inhibits the binding of GRP to

its receptor, thereby blocking these downstream effects and making it a valuable tool for

studying GRPR signaling and a potential therapeutic agent.[5][8] These application notes

provide detailed protocols for the dissolution, preparation, and use of RC-3095 TFA in various

in vitro assays.

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative data for RC-3095 TFA
are summarized in the table below.
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Parameter Value Reference

Molecular Weight 1220.34 g/mol [2][12]

Appearance White to off-white solid [1]

Solubility in Water Up to 40 mg/mL (32.78 mM) [1][2][12]

Recommended Solvent
Water (requires ultrasonication

for complete dissolution)
[1][2][12]

Powder Storage
-20°C for up to 1 year; -80°C

for up to 2 years
[1]

Stock Solution Storage
-20°C for up to 1 month; -80°C

for up to 6 months
[1][4]

Experimental Protocols
Preparation of RC-3095 TFA Stock Solution
This protocol describes the preparation of a 10 mM stock solution of RC-3095 TFA.

Materials:

RC-3095 TFA powder

Sterile, nuclease-free water

Ultrasonic water bath

Sterile, conical centrifuge tubes (e.g., 1.5 mL or 2 mL)

Sterile, 0.22 µm syringe filter

Procedure:

Equilibration: Allow the vial of RC-3095 TFA powder to equilibrate to room temperature for at

least 1 hour before opening to prevent condensation.[5]
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Weighing: Accurately weigh the desired amount of RC-3095 TFA powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

1.22 mg of RC-3095 TFA.

Dissolution: Add the appropriate volume of sterile, nuclease-free water to the tube. For a 10

mM stock solution, add 81.94 µL of water per 1 mg of RC-3095 TFA.[2]

Sonication: To ensure complete dissolution, place the tube in an ultrasonic water bath and

sonicate until the solution is clear.[1][2][12]

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

new sterile tube. This is particularly important for cell culture applications.[1][4]

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or -80°C for long-term storage (up to 6 months).[1][4][5]

In Vitro Cell Proliferation Assay (Example using
Pancreatic Cancer Cells)
This protocol provides a general guideline for assessing the anti-proliferative effects of RC-
3095 TFA on cancer cells, such as the CFPAC-1 human pancreatic cancer cell line.[8][13]

Materials:

CFPAC-1 human pancreatic cancer cells (or other GRPR-expressing cell line)

Complete cell culture medium (e.g., DMEM with 10% FBS)

96-well cell culture plates

RC-3095 TFA stock solution (10 mM)

Phosphate-buffered saline (PBS)

Cell proliferation reagent (e.g., MTT, WST-1, or CellTiter-Glo®)

Microplate reader
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Procedure:

Cell Seeding: Seed CFPAC-1 cells into a 96-well plate at a density of 5,000-10,000 cells per

well in 100 µL of complete culture medium.

Incubation: Incubate the plate at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours

to allow for cell attachment.

Preparation of Working Solutions: Prepare serial dilutions of RC-3095 TFA from the 10 mM

stock solution in complete culture medium to achieve the desired final concentrations (e.g.,

0.1, 1, 10, 100 µM). Also, prepare a vehicle control (medium with the same final

concentration of the solvent used for RC-3095 TFA, which is water).

Cell Treatment: After 24 hours of incubation, carefully remove the medium from the wells and

replace it with 100 µL of the prepared working solutions of RC-3095 TFA or the vehicle

control.

Incubation: Incubate the treated cells for the desired period (e.g., 24, 48, or 72 hours) at

37°C and 5% CO₂.

Cell Viability Assessment: After the incubation period, assess cell viability using a suitable

proliferation reagent according to the manufacturer's instructions. For example, if using an

MTT assay, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours. Then, solubilize the formazan crystals with 100 µL of DMSO and measure the

absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control

cells. Plot the results as a dose-response curve to determine the IC₅₀ value of RC-3095 TFA.

Visualizations
Gastrin-Releasing Peptide Receptor (GRPR) Signaling
Pathway
The following diagram illustrates the signaling cascade initiated by the binding of Gastrin-

Releasing Peptide (GRP) to its receptor (GRPR) and the point of inhibition by RC-3095 TFA.
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Caption: GRPR signaling and inhibition by RC-3095 TFA.

Experimental Workflow for RC-3095 TFA In Vitro Assay
This diagram outlines the key steps for conducting an in vitro assay with RC-3095 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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